Cas no 2172598-32-0 (3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid)

• Product Name: 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid
• CAS No: 2172598-32-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6023324
• PubChem ID: 161718455
• Update Time: 2025-05-27

3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid
• 2172598-32-0
• EN300-1629600

• Inchi： 1S/C7H12O3/c1-7(6(9)10)2-5(3-7)4-8/h5,8H,2-4H2,1H3,(H,9,10)
• InChI Key： XIGAYNUFQRBGFT-UHFFFAOYSA-N
• SMILES： OCC1CC(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid

Research Brief on 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid (CAS: 2172598-32-0): Recent Advances and Applications

The compound 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid (CAS: 2172598-32-0) has recently garnered significant attention in the chemical biology and pharmaceutical research communities. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a valuable scaffold for the development of novel bioactive molecules.

One of the key areas of research involving 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid is its role as a building block in the synthesis of complex pharmaceutical compounds. The compound's rigid cyclobutane ring and functional groups (hydroxymethyl and carboxylic acid) make it an attractive candidate for drug design, particularly in the context of conformational restriction and bioisosteric replacement strategies. Recent publications have highlighted its utility in the development of enzyme inhibitors and receptor modulators, with specific applications in oncology and neurology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's pharmacokinetic properties, resulting in improved bioavailability and target selectivity.

Another significant advancement was reported in a recent patent application (WO2023056123), which disclosed the use of 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid in the development of prodrugs for neurodegenerative diseases. The patent highlights the compound's ability to enhance blood-brain barrier penetration, a critical factor in the treatment of conditions such as Alzheimer's and Parkinson's diseases. The prodrug approach leverages the hydroxymethyl group for conjugation with active pharmaceutical ingredients, thereby improving their delivery and efficacy.

From a synthetic chemistry perspective, recent efforts have focused on developing more efficient and scalable routes to produce 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid. A 2022 paper in Organic Process Research & Development described a novel catalytic asymmetric synthesis method, which significantly improved the enantiomeric purity and yield of the compound. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are paramount.

In conclusion, 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid (CAS: 2172598-32-0) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural properties, combined with recent synthetic and application breakthroughs, underscore its potential as a key player in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility across diverse therapeutic areas.